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Compound of Interest

Compound Name: Esi-09

Cat. No.: B15566236 Get Quote

For researchers and drug development professionals, the responsible management of

chemical reagents is paramount for laboratory safety and environmental protection. Esi-09, a

selective inhibitor of the Exchange protein directly activated by cAMP (Epac), requires

meticulous handling and disposal due to its chemical properties and biological activity. This

guide provides a comprehensive, step-by-step protocol for the safe disposal of Esi-09,

ensuring adherence to standard laboratory safety practices.

Chemical and Physical Properties of Esi-09
A summary of key quantitative data for Esi-09 is provided below for quick reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15566236?utm_src=pdf-interest
https://www.benchchem.com/product/b15566236?utm_src=pdf-body
https://www.benchchem.com/product/b15566236?utm_src=pdf-body
https://www.benchchem.com/product/b15566236?utm_src=pdf-body
https://www.benchchem.com/product/b15566236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₁₆H₁₅ClN₄O₂ [1][2][3]

Molecular Weight 330.77 g/mol [1][3][4]

Appearance Yellow powder [1][4]

CAS Number 263707-16-0 [1][2][4]

Purity ≥98% (HPLC) [1]

IC₅₀ for EPAC1 3.2 µM [1][2][5]

IC₅₀ for EPAC2 1.4 µM [1][2][5]

Solubility
DMSO: ≥ 16.6 mg/mL, DMF: 5

mg/mL, Ethanol: 1 mg/mL
[1][2][4]

Storage Temperature -20°C [1][2][4]

Stability
≥ 4 years (when stored

correctly)
[1][2]

Personal Protective Equipment (PPE)
When handling Esi-09, especially in powdered form, a comprehensive approach to personal

safety is mandatory. The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes or airborne particles.[1]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[1] Gloves

should be inspected for damage before use and changed frequently.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is necessary.[1][6]

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the

skin.[1] For larger quantities or in the event of a spill, a full-body suit may be necessary.[1]
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Experimental Protocol: Step-by-Step Disposal of
Esi-09
All waste containing Esi-09 must be treated as hazardous chemical waste.[1] The following

procedure is a general guideline based on standard laboratory practices. Always consult and

adhere to your institution's specific protocols and Environmental Health and Safety (EHS)

department guidelines.[4]

1. Waste Segregation and Collection

Solid Waste:

Collect all solid Esi-09 waste, including empty containers, contaminated consumables

(e.g., pipette tips, gloves), and absorbent materials from spill cleanups.[1][4]

Place these materials in a designated, sealed, and clearly labeled hazardous waste

container.[1][4]

The label should include "Hazardous Waste," "Esi-09," the quantity, and any known

hazard information.[4]

Liquid Waste:

Do not pour Esi-09 solutions down the drain.[4][6] Organic solvents like DMSO and

dissolved chemicals can harm aquatic life and damage wastewater treatment systems.[4]

Collect all liquid waste containing Esi-09 in a designated, sealed, leak-proof, and

chemical-resistant container.[1][4] For DMSO solutions, a high-density polyethylene bottle

is suitable.[4]

The container must be clearly labeled as "Hazardous Waste" and list all contents,

including the solvent (e.g., "Esi-09 in DMSO").[4]

2. Waste Storage

Store all Esi-09 waste containers in a designated, secure area away from incompatible

materials.[4]
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Ensure the storage area is well-ventilated.

3. Final Disposal

Arrange for the disposal of all Esi-09 waste through your institution's certified hazardous

waste management program.[1][4]

Do not dispose of Esi-09 waste in regular or biohazardous trash.[4]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing. Wash off with soap and plenty of water. If

irritation persists, seek medical attention.[1][6]

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen.

Seek medical attention.[1][6]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Esi-09 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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